Cas no 50585-87-0 (1-Methylpyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-Methylpyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 50585-87-0
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD06738921
• CID: 55822
• PubChem ID: 42958928
• Update Time: 2025-06-09

1-Methylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolidine-3-carboxylic acid hydrochloride
• 1-METHYL-3-PYRROLIDINECARBOXYLIC ACID HYDROCHLORIDE
• 1H-Indene-3-carboxylic acid, 1-sulfo-
• 1-Sulfo-1H-indene-3-carboxylic acid
• 3-carboxyindene-1-sulfonic acid
• 3-Carboxyl-1-methyl-pyrrolidin-hydrochlorid
• 3-Sulfo-3H-inden-1-carboxylic acid
• ACMC-20bzc2
• AG-J-11651
• CTK0F7102
• 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 1-METHYLPYRROLIDINE-3-CARBOXYLIC ACID HCL
• (S)-1-Methylpyrrolidine-3-carboxylic acid hydrochloride
• 1-Methyl-?-proline hydrochloride
• AB28180
• WT82143
• RP02440
• SY020059
• AB0025165
• 1-methylpyrrolidine-3-carboxylic acid;hydrochloride
• 1-methylpyrrolidine-3-carboxylicacidhydrochloride
• 1-Methylpyrrolidine-3-carboxylic acid, HCl
• A851165
• AKOS015846460
• J-505011
• 1-Methylpyrrolidine-3-carboxylic acid hydrochloride (1:1)
• SCHEMBL1467735
• 1-Methylpyrrolidine-3-carboxylic acidhydrochloride
• AM20100095
• 50585-87-0
• Z406683232
• CS-W003333
• 1-Benzyl-2-aminopiperidine
• EN300-40028
• MFCD06738921
• 1-Methyl-3-pyrrolidinecarboxylic acid HCl

• MDL： MFCD06738921
• Inchi： 1S/C6H11NO2.ClH/c1-7-3-2-5(4-7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H
• InChI Key： JFWLEGORBDKYIG-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(C)CC1)=O

Computed Properties

• Exact Mass: 165.05576
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.54
• LogP: 0.76260
• Vapor Pressure: No data available

1-Methylpyrrolidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Additional information on 1-Methylpyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 1-Methylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 50585-87-0)

1-Methylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 50585-87-0) is a versatile organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This hydrochloride salt derivative of 1-Methylpyrrolidine-3-carboxylic acid exhibits enhanced solubility and stability, making it a preferred choice for synthetic applications. Its molecular structure, featuring a pyrrolidine ring substituted with a carboxylic acid group and a methyl moiety, offers unique reactivity for constructing complex molecules.

In recent years, the demand for pyrrolidine-based building blocks like 50585-87-0 has surged due to their role in designing bioactive compounds. Researchers highlight its utility in developing neuromodulators and enzyme inhibitors, aligning with trends in precision medicine. The compound’s chiral center at the 3-position also makes it valuable for asymmetric synthesis, addressing the growing need for enantiopure pharmaceuticals.

From an industrial perspective, 1-Methylpyrrolidine-3-carboxylic acid HCl is pivotal in green chemistry initiatives. Its compatibility with water-based reactions reduces reliance on organic solvents, resonating with sustainability goals. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in drug development pipelines.

Emerging applications include its use in peptide mimetics and ligand design for catalytic systems. A 2023 study demonstrated its efficacy in improving drug bioavailability through salt formation strategies. These findings correlate with frequent search queries like “pyrrolidine derivatives in drug delivery” and “CAS 50585-87-0 solubility,” reflecting market interest.

Storage recommendations for 50585-87-0 emphasize moisture-controlled environments (<20°C) to maintain integrity. Suppliers often provide technical data sheets detailing spectroscopic profiles and safety thresholds, addressing common user concerns about compound handling. This transparency supports its adoption in academic and industrial labs worldwide.

The synthesis of 1-Methylpyrrolidine-3-carboxylic acid hydrochloride typically involves reductive amination of corresponding keto-acids, followed by hydrochloric acid treatment. Optimized protocols now achieve yields exceeding 85%, as documented in recent organic process research publications. Such advancements respond to frequent searches for “high-yield synthesis of pyrrolidine carboxylates.”

Regulatory status varies by region, but 50585-87-0 generally falls under standard laboratory chemical classifications. Its non-hazardous nature under normal conditions facilitates global shipping, though users should consult local guidelines. This aligns with search trends for “CAS 50585-87-0 regulatory information” among compliance officers.

Future prospects for this compound include exploration in bioconjugation chemistry and polymeric materials. Patent analyses reveal increasing citations in biodegradable polymer formulations, suggesting expanded industrial relevance. These developments cater to queries like “pyrrolidine monomers for smart materials,” highlighting interdisciplinary potential.